3-(1-methyl-1H-pyrazol-3-yl)-1-((3,3,3-trifluoropropyl)sulfonyl)piperidine

• IUPAC Name: 3-(1-methylpyrazol-3-yl)-1-(3,3,3-trifluoropropylsulfonyl)piperidine
• InChI: InChI=1S/C12H18F3N3O2S/c1-17-7-4-11(16-17)10-3-2-6-18(9-10)21(19,20)8-5-12(13,14)15/h4,7,10H,2-3,5-6,8-9H2,1H3
• InChI Key: QUFASSPIUSGSNT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCN(C2)S(=O)(=O)CCC(F)(F)F
• Molecular Formula: C12H18F3N3O2S
• Molecular Weight: 325.35 g/mol

Description

3-(1-methyl-1H-pyrazol-3-yl)-1-((3,3,3-trifluoropropyl)sulfonyl)piperidine, also known as MPTP, is a chemical compound that has been widely studied in scientific research due to its potential use in medicine. MPTP is a piperidine derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

Research on chemical inhibitors of cytochrome P450 (CYP) isoforms, including those related to 3-(1-methyl-1H-pyrazol-3-yl)-1-((3,3,3-trifluoropropyl)sulfonyl)piperidine , indicates their crucial role in studying drug-drug interactions and metabolism. The selectivity of these inhibitors is vital for deciphering the involvement of specific CYP isoforms in the metabolism of various drugs, highlighting their potential applications in optimizing drug efficacy and safety (Khojasteh et al., 2011).

Sulfonamide Inhibitors

Sulfonamide compounds, including those structurally related to This compound , play a significant role as bacteriostatic antibiotics and have applications beyond their antimicrobial properties, including as diuretics, carbonic anhydrase inhibitors, and antiepileptics. Their application in targeting various diseases highlights the importance of these compounds in therapeutic research (Gulcin & Taslimi, 2018).

Developmental Toxicity of Perfluoroalkyl Acids and Derivatives

The study of the developmental toxicity of perfluoroalkyl acids, such as perfluorooctane sulfonate (PFOS) and perfluorooctanoic acid (PFOA), and their derivatives, is crucial in understanding their environmental impact and implications for human health. These compounds have widespread industrial and consumer product applications, raising concerns about their persistence and potential hazards. This area of research underscores the importance of assessing the safety and environmental impact of chemicals, including those related to This compound (Lau et al., 2004).